Cas no 183320-19-6 (7-O-Desmethoxy-7-O-chloroethyl Erlotinib Hydrochloride)

• Product Name: 7-O-Desmethoxy-7-O-chloroethyl Erlotinib Hydrochloride
• CAS No: 183320-19-6
• MF: C₂₁H₂₁Cl₂N₃O₃
• MW: 434.315743207932
• CID: 2086910
• PubChem ID: 18925049
• Update Time: 2025-05-21

7-O-Desmethoxy-7-O-chloroethyl Erlotinib Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-O-Desmethoxy-7-O-chloroethyl Erlotinib Hydrochloride
• 183320-19-6
• 7-(2-chloroethoxy)-N-(3-ethynylphenyl)-6-(2-methoxyethoxy)quinazolin-4-amine;hydrochloride
• SCHEMBL3258381
• 7-(2-Chloroethoxy)-N-(3-ethynylphenyl)-6-(2-methoxyethoxy)-4-quinazolinamine Hydrochloride (1:1);
• 7-(2-Chloroethoxy)-N-(3-ethynylphenyl)-6-(2-methoxyethoxy)quinazolin-4-amine hydrochloride
• GBQJODHTQRFZEL-UHFFFAOYSA-N
• [7-(2-Chloro-ethoxy)-6-(2-methoxy-ethoxy)-quinazolin-4-yl]-(3-ethynyl-phenyl)-amine Hydrochloride

• Inchi： 1S/C21H20ClN3O3.ClH/c1-3-15-5-4-6-16(11-15)25-21-17-12-19(28-10-9-26-2)20(27-8-7-22)13-18(17)23-14-24-21;/h1,4-6,11-14H,7-10H2,2H3,(H,23,24,25);1H
• InChI Key： GBQJODHTQRFZEL-UHFFFAOYSA-N
• SMILES： ClCCOC1=CC2C(=C(N=CN=2)NC2C=CC=C(C#C)C=2)C=C1OCCOC.Cl

Computed Properties

• Exact Mass: 433.0959969g/mol
• Monoisotopic Mass: 433.0959969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 514
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5Ų

Additional information on 7-O-Desmethoxy-7-O-chloroethyl Erlotinib Hydrochloride

Comprehensive Overview of 7-O-Desmethoxy-7-O-chloroethyl Erlotinib Hydrochloride (CAS No. 183320-19-6)

7-O-Desmethoxy-7-O-chloroethyl Erlotinib Hydrochloride (CAS No. 183320-19-6) is a chemically modified derivative of Erlotinib, a well-known tyrosine kinase inhibitor (TKI) used in targeted cancer therapy. This compound has garnered significant attention in pharmaceutical research due to its potential to enhance the efficacy and pharmacokinetic properties of the parent drug. The introduction of a chloroethyl group at the 7-O position replaces the methoxy group, which may influence the compound's binding affinity and metabolic stability. Researchers are particularly interested in its role as a prodrug or intermediate in the synthesis of novel anticancer agents.

In recent years, the demand for precision medicine and targeted therapies has surged, with Erlotinib derivatives like 7-O-Desmethoxy-7-O-chloroethyl Erlotinib Hydrochloride being explored for their potential to overcome drug resistance in non-small cell lung cancer (NSCLC) and other malignancies. Studies suggest that structural modifications, such as the addition of a chloroethyl moiety, could improve tumor penetration or reduce off-target effects. This aligns with current trends in cancer drug development, where researchers focus on optimizing ADME (Absorption, Distribution, Metabolism, Excretion) properties while minimizing toxicity.

The synthesis and characterization of 7-O-Desmethoxy-7-O-chloroethyl Erlotinib Hydrochloride involve advanced organic chemistry techniques, including nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC). Its CAS No. 183320-19-6 serves as a unique identifier in chemical databases, facilitating global collaboration among researchers. Given the growing interest in personalized oncology, this compound is often discussed in the context of EGFR (Epidermal Growth Factor Receptor) inhibition strategies, a hot topic in biomedical literature and clinical trials.

From a commercial perspective, 7-O-Desmethoxy-7-O-chloroethyl Erlotinib Hydrochloride is primarily utilized by pharmaceutical R&D teams and academic laboratories investigating next-generation TKIs. Its applications extend to drug formulation studies and patent filings, where innovators seek to protect novel chemical entities. As the cancer therapeutics market expands, driven by rising global oncology spending, this compound exemplifies the intersection of medicinal chemistry and translational research.

Safety and regulatory aspects of 7-O-Desmethoxy-7-O-chloroethyl Erlotinib Hydrochloride adhere to standard Good Laboratory Practices (GLP). While not classified as a hazardous material, proper handling protocols are recommended due to its pharmacologically active nature. Researchers frequently query its solubility, stability, and storage conditions—key factors in experimental reproducibility. These details are critical for assay development and preclinical testing, which dominate current cancer drug discovery workflows.

In summary, 7-O-Desmethoxy-7-O-chloroethyl Erlotinib Hydrochloride (CAS No. 183320-19-6) represents a promising avenue in oncology research, addressing unmet needs in targeted therapy. Its development reflects broader industry shifts toward structure-activity relationship (SAR) optimization and combination therapies. As scientific inquiries into EGFR mutations and drug resistance mechanisms intensify, this compound will likely remain a focal point for innovative drug design.